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An In-Depth Technical Guide to the Chemical Properties of 3-Chloro-4-hydroxybenzamide

Introduction: In the landscape of modern drug discovery and fine chemical synthesis, the utility
of a molecule is often dictated by the strategic placement of its functional groups. 3-Chloro-4-
hydroxybenzamide is a compound of significant interest, embodying a trifecta of
functionalities on an aromatic scaffold: a nucleophilic phenolic hydroxyl group, a versatile
amide moiety, and a reactivity-modulating chloro substituent. This guide offers a
comprehensive technical overview of 3-Chloro-4-hydroxybenzamide, designed for
researchers, medicinal chemists, and process development scientists. We will move beyond a
simple recitation of data, providing insights into the causality behind its properties and potential
applications, grounded in established chemical principles.

Physicochemical and Spectroscopic Profile

A molecule's identity and behavior are fundamentally defined by its physical and spectroscopic
characteristics. The data presented herein are compiled from authoritative chemical databases
and predictive modeling, providing a robust foundation for experimental work.
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Core Chemical Identifiers

Precise identification is critical for regulatory compliance, procurement, and scientific
communication.

Identifier Value Source
IUPAC Name 3-chloro-4-hydroxybenzamide [11[2]
CAS Number 1007578-86-0 [11[2]
Molecular Formula C7HeCINO:2 [1][2]
Molecular Weight 171.58 g/mol [1]
Canonical SMILES C1=CC(=C(C=C1C(=O)N)CI)O  [1]
InChikey ZGWONVASQBZHTN- (2]

UHFFFAOYSA-N

Physical Properties

The physical state and solubility dictate the handling, formulation, and reaction conditions for
any chemical compound. While experimental data for this specific molecule is sparse,
properties can be reliably inferred from closely related analogs and computational predictions.
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Rationale /| Comparative

Property Value | Observation
Data
Based on analogs like 3-
Chloro-4-hydroxybenzonitrile
White to off-white crystalline (white crystalline solid)[3] and
Appearance . .
solid (Predicted) 3-Chloro-4-
hydroxybenzaldehyde (white to
pale cream crystals).[4]
The related 3-Chloro-4-
hydroxybenzaldehyde melts at
131-135 °C.[5] The addition of
] ] No data available. Predicted to  the amide group, capable of
Melting Point o
be >150 °C. strong hydrogen bonding, is
expected to significantly
increase the melting point
compared to the aldehyde.
The aromatic ring and chloro-
substituent confer
o hydrophobicity. However, the
Low solubility in water. Soluble )
) ] hydroxyl and amide groups
N in polar organic solvents (e.g., )
Solubility allow for hydrogen bonding,
DMSO, DMF, Methanol, ] o
granting solubility in polar
Ethanol). ]
organic solvents. The related
3-Chloro-4-hydroxybenzonitrile
has low water solubility.[3]
XLogP3 13 [1]
Topological Polar Surface Area  63.3 A2 [1]

Spectroscopic Characterization

Spectroscopic analysis provides an unambiguous structural fingerprint. Below are the predicted

key signatures for 3-Chloro-4-hydroxybenzamide based on its functional groups and data

from analogous structures.[6][7][8]
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e H NMR (in DMSO-ds, 400 MHz):

o ~10.5-11.5 ppm (s, 1H): Phenolic -OH proton. Broad singlet, exchangeable with D20.

o ~7.5-8.0 ppm (br s, 2H): Amide -NHz protons. Broad signals due to quadrupole broadening
and exchange.

o ~7.8 ppm (d, J = 2 Hz, 1H): Aromatic C2-H. Doublet due to coupling with C6-H.

o ~7.6 ppm (dd, J = 8.5, 2 Hz, 1H): Aromatic C6-H. Doublet of doublets from coupling to C5-
H and C2-H.

o ~7.0 ppm (d, J = 8.5 Hz, 1H): Aromatic C5-H. Doublet from coupling to C6-H.

e 13C NMR (in DMSO-ds, 100 MHz):

o ~168 ppm: Amide carbonyl (C=0).

o ~155 ppm: C4 (aromatic C-OH).

o ~130-132 ppm: C2 and C6 (aromatic C-H).

o ~125 ppm: C1 (aromatic C-C=0).

o ~120 ppm: C3 (aromatic C-CI).

o ~117 ppm: C5 (aromatic C-H).

« Infrared (IR) Spectroscopy (KBr Pellet, cm~1):

o 3400-3200 (broad): O-H and N-H stretching vibrations.

o ~1650 (strong): C=0 stretching (Amide | band).

o ~1600, 1580, 1450: Aromatic C=C ring stretching.

o ~1280: C-O stretching of the phenol.

o ~800-700: C-ClI stretching.
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e Mass Spectrometry (MS-ESI):
o [M+H]*: Expected at m/z 172.01.
o [M-H]~: Expected at m/z 170.00.

o Isotope Pattern: A characteristic M/M+2 isotope pattern with a ratio of approximately 3:1
will be observed due to the presence of the 3°Cl and 3’Cl isotopes.

Synthesis and Reactivity

Understanding the synthetic accessibility and inherent reactivity of 3-Chloro-4-
hydroxybenzamide is paramount for its practical application.

Retrosynthetic Analysis

A logical synthetic approach begins with readily available starting materials. The most direct
retrosynthetic disconnection of the target molecule is at the amide C-N bond, leading back to 3-
chloro-4-hydroxybenzoic acid or a derivative thereof. This is a robust and field-proven strategy

for amide synthesis.

3-Chloro-4-hydroxybenzamide

Amide C-N Disconnection Amide C-N Disconnection

3-Chloro-4-hydroxybenzoic acid Ammonia Source (e.g., NH4OH)

Click to download full resolution via product page

Caption: Retrosynthetic pathway for 3-Chloro-4-hydroxybenzamide.

Proposed Synthetic Protocol: Amidation of 3-Chloro-4-
hydroxybenzoic Acid
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This protocol is adapted from standard, high-yield amidation procedures, such as those used
for synthesizing 4-hydroxybenzamide.[9] The key is the activation of the carboxylic acid to
facilitate nucleophilic attack by ammonia.

Step 1: Activation of the Carboxylic Acid The conversion of the carboxylic acid to a more
reactive acyl chloride is a common and effective activation strategy.

o Reactor Setup: To a dry, round-bottom flask equipped with a magnetic stirrer and reflux
condenser under an inert atmosphere (N2 or Ar), add 3-chloro-4-hydroxybenzoic acid (1.0

eq).

e Solvent Addition: Suspend the acid in a suitable anhydrous solvent such as toluene or
dichloromethane.

e Chlorination: Add thionyl chloride (SOClIz, ~1.5 eq) dropwise at room temperature.

o Causality: Thionyl chloride reacts with the carboxylic acid to form the highly electrophilic
acyl chloride, with gaseous byproducts (SO2 and HCI) that are easily removed, driving the
reaction to completion.

o Reaction: Heat the mixture to reflux (approx. 40-65°C) for 2-4 hours, or until the evolution of
gas ceases.

« |solation: Remove the excess thionyl chloride and solvent under reduced pressure to yield
crude 3-chloro-4-hydroxybenzoyl chloride. This intermediate is moisture-sensitive and
typically used immediately in the next step.

Step 2: Amidation The activated acyl chloride readily reacts with ammonia to form the desired
amide.

e Reactor Setup: In a separate flask, cool an excess of concentrated aqueous ammonia (e.g.,
28% NH4OH) in an ice bath (0°C).

o Amidation Reaction: Dissolve the crude 3-chloro-4-hydroxybenzoyl chloride from Step 1 in
an anhydrous aprotic solvent (e.g., THF or dichloromethane) and add it dropwise to the cold,
vigorously stirred ammonia solution.
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o Causality: The reaction is highly exothermic. Slow addition and cooling are essential to
control the reaction rate and prevent side reactions. A white precipitate of the product will
form immediately.

o Work-up: Once the addition is complete, allow the mixture to warm to room temperature and
stir for an additional hour.

« |solation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with
cold water to remove ammonium chloride byproduct, followed by a cold, non-polar solvent
like hexane to aid in drying.

 Purification: The crude product can be recrystallized from hot water or an ethanol/water
mixture to yield pure 3-Chloro-4-hydroxybenzamide.

Step 1: Activation Step 2: Amidation
3-Chloro-4- +S0OClz _ 3-Chloro-4- + NH4OH (aq) . 3-Chloro-4-
hydroxybenzoic acid " | hydroxybenzoyl chloride " | hydroxybenzamide

Click to download full resolution via product page

Caption: Proposed two-step synthesis workflow.

Chemical Reactivity

The molecule's reactivity is governed by its three key functional groups:

¢ Phenolic Hydroxyl (-OH): This group is weakly acidic and can be deprotonated by a base. It
is a nucleophile and can undergo O-alkylation or O-acylation, making it a valuable handle for
further derivatization.

o Amide (-CONHz2): The amide is relatively stable but can be hydrolyzed to the corresponding
carboxylic acid under strong acidic or basic conditions. The N-H bonds are weakly acidic and
can be deprotonated by very strong bases.
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e Aromatic Ring: The ring is "electron-rich" due to the activating, ortho-para directing hydroxyl
group, but this is tempered by the deactivating, ortho-para directing chloro group and the
deactivating, meta-directing amide group. Further electrophilic aromatic substitution would
be complex, but positions C-2 and C-6 are the most likely sites for reaction.

Potential Applications in Research and
Development

While 3-Chloro-4-hydroxybenzamide is not an end-product drug, its structure makes it a
valuable intermediate and building block.

e Pharmaceutical Synthesis: It serves as a key intermediate for more complex molecules.[10]
[11] The benzamide moiety is a common feature in many marketed drugs. The strategic
placement of the chloro and hydroxyl groups allows for regioselective modifications, building
a library of derivatives for screening. The "magic chlorine" effect, where the incorporation of
chlorine enhances biological activity, is a well-documented phenomenon in medicinal
chemistry.[12]

o Fragment-Based Drug Discovery (FBDD): As a small molecule with well-defined functional
groups capable of hydrogen bonding, it is an ideal candidate for FBDD screening campaigns
to identify initial hits against protein targets.

o Materials Science: Phenolic and benzamide structures can be incorporated into polymers
and other materials to impart specific properties like thermal stability or hydrogen-bonding
capabilities.

Safety, Handling, and Storage

Although a specific Safety Data Sheet (SDS) for 3-Chloro-4-hydroxybenzamide is not widely
available, a robust safety protocol can be established based on data from structurally similar
compounds like 3-chloro-4-hydroxybenzaldehyde and 3-chloro-4-hydroxybenzoic acid.[13][14]

Hazard Identification

 Skin Irritation: Causes skin irritation (H315).[14]

o Eye Irritation: Causes serious eye irritation (H319).[14]
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» Respiratory Irritation: May cause respiratory irritation (H335).[3][14]

o Acute Oral Toxicity: May be harmful if swallowed (H302).[3]

Recommended Handling Procedures

» Engineering Controls: All manipulations should be performed in a certified chemical fume
hood to avoid inhalation of dust.

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield conforming to EN166 (EU)
or NIOSH (US) standards.[13]

o Hand Protection: Handle with chemically resistant gloves (e.g., nitrile rubber) inspected
prior to use.[13]

o Body Protection: Wear a lab coat. For larger quantities, consider impervious clothing.[13]

o Handling Practices: Avoid dust formation.[13] Avoid contact with skin, eyes, and clothing.
Wash hands thoroughly after handling.[15] Do not eat, drink, or smoke in the work area.[3]

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[15]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[15]

Conclusion

3-Chloro-4-hydroxybenzamide is a well-defined chemical entity whose value lies in its
potential as a versatile building block. Its synthesis is achievable through established chemical
transformations, and its reactivity is predictable based on its constituent functional groups.
While direct applications are still emerging, its structural motifs are prevalent in
pharmacologically active agents, marking it as a compound of interest for further research and
development in medicinal chemistry and materials science. Adherence to rigorous safety
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protocols, derived from data on closely related analogs, is essential for its responsible handling
and use.

References

e PubChem. (n.d.). 3-Chloro-4-hydroxybenzamide. National Center for Biotechnology
Information. Retrieved from [Link]

e Pérez-Jannotti, P., et al. (2023). A simple and efficient synthesis of N-[3-chloro-4-(4-
chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide. SN Applied Sciences,
5(189).*. Retrieved from [Link]

e NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 16). Mastering 3-Chloro-4-
hydroxybenzaldehyde Synthesis for Pharmaceutical Innovation. Retrieved from [Link]

e Chemspace. (n.d.). 3-chloro-4-hydroxybenzamide. Retrieved from [Link]

e PubChem. (n.d.). 3-Chloro-4-hydroxybenzoic acid. National Center for Biotechnology
Information. Retrieved from [Link]

e Zhang, Y., et al. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid.
Journal of Chemical Research, 44(7-8), 435-440.*. Retrieved from [Link]

e SpectraBase. (n.d.). 3-Chloro-4-hydroxybenzoic acid. John Wiley & Sons, Inc. Retrieved
from [Link]

e Wang, Z., & Lu, Y. (2010). 3-Chloro-N'-(4-hydroxybenzylidene)benzohydrazide. Acta
Crystallographica Section E: Structure Reports Online, 66(Pt 11), 02818. Retrieved from
[Link]

e The Good Scents Company. (n.d.). 3-hydroxybenzaldehyde. Retrieved from [Link]

o MDPI. (2024, April 1). N-(3-chlorophenethyl)-4-nitrobenzamide. Molbank. Retrieved from
[Link]

e Saha, R., et al. (2023). Effect of “magic chlorine” in drug discovery: an in silico approach.
RSC Advances, 13(28), 19303-19323.*. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b3024592/docs?utm_src=pdf-body#3-chloro-4-hydroxybenzamide-chemical-properties
https://pubchem.ncbi.nlm.nih.gov/compound/22932347
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10178875/
https://www.inno-pharmchem.com/news/mastering-3-chloro-4-hydroxybenzaldehyde-synthesis-for-pharmaceutical-innovation-68318728.html
https://www.benchchem.com/product/b3024592/docs?utm_src=pdf-body#3-chloro-4-hydroxybenzamide-chemical-properties
https://www.chem-space.com/compound/CSSS00000192832
https://pubchem.ncbi.nlm.nih.gov/compound/19860
https://www.semanticscholar.org/paper/A-practical-synthesis-of-3-chloro-2%2C4-difluoro-5-acid-Zhang-Wang/05d60d3c8c7f0b5d95b0577935f11b41c0347852
https://spectrabase.com/spectrum/1T6Fym9zw3y
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2971842/
http://www.thegoodscentscompany.com/data/rw1032881.html
https://www.mdpi.com/1422-8599/2024/2/M1833
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra02361d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

PubChemlLite. (2026). 3-chloro-2-hydroxybenzamide (C7H6CINO2). Université du
Luxembourg. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chloro-4-hydroxybenzamide | C7TH6CINOZ2 | CID 22932347 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 3-chloro-4-hydroxybenzamide - C7TH6CINO2 | CSSS00000192832 [chem-space.com]
3. assets.thermofisher.com [assets.thermofisher.com]

4. 3-Chloro-4-hydroxybenzaldehyde, 98% 25 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]

5. 3-Chloro-4-hydroxybenzaldehyde | 2420-16-8 | TCI EUROPE N.V. [tcichemicals.com]
6. 3-Chloro-4-hydroxybenzaldehyde(2420-16-8) 1H NMR [m.chemicalbook.com]
7. pdf.benchchem.com [pdf.benchchem.com]

8. 3-CHLORO-4-HYDROXYBENZOIC ACID(3964-58-7) 1H NMR spectrum
[chemicalbook.com]

9. pdf.benchchem.com [pdf.benchchem.com]
10. nbinno.com [nbinno.com]
11. guidechem.com [guidechem.com]

12. Effect of “magic chlorine” in drug discovery: an in silico approach - RSC Advances (RSC
Publishing) [pubs.rsc.org]

13. echemi.com [echemi.com]

14. 3-Chloro-4-hydroxybenzoic acid | C7H5CIO3 | CID 19860 - PubChem
[pubchem.ncbi.nlm.nih.gov]

15. fishersci.com [fishersci.com]

To cite this document: BenchChem. [3-Chloro-4-hydroxybenzamide chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://pubchemlite.org/compound/CID_21650492
https://www.benchchem.com/product/b3024592?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzamide
https://chem-space.com/CSSS00000192832-CC4AEB
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50434~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2005:21:56~~3-Chloro-4-hydroxybenzonitrile~~
https://www.thermofisher.com/order/catalog/product/A17515.14
https://www.thermofisher.com/order/catalog/product/A17515.14
https://www.tcichemicals.com/IE/en/p/C2183
https://m.chemicalbook.com/SpectrumEN_2420-16-8_1HNMR.htm
https://pdf.benchchem.com/598/A_Comparative_Guide_to_NMR_and_Mass_Spectrometry_Analysis_of_3_Chloro_4_hydroxy_2_piperidone.pdf
https://www.chemicalbook.com/SpectrumEN_3964-58-7_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_3964-58-7_1HNMR.htm
https://pdf.benchchem.com/152/Application_Note_Synthesis_and_Optimization_of_4_Hydroxybenzamide.pdf
https://www.nbinno.com/article/other-organic-chemicals/mastering-3-chloro-4-hydroxybenzaldehyde-synthesis-pharmaceutical-innovation-sa
https://www.guidechem.com/question/what-is-the-synthesis-and-appl-id139252.html
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra06638j
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra06638j
https://www.echemi.com/sds/3-chloro-4-hydroxybenzaldehyde-pid_Seven16345.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AAA1751506&productDescription=3-CHLRO-4-HYDRXYBENZALDEHYD+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3024592/docs#3-chloro-4-hydroxybenzamide-chemical-properties
https://www.benchchem.com/product/b3024592/docs#3-chloro-4-hydroxybenzamide-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b3024592/docs#3-chloro-4-hydroxybenzamide-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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